DLPS

• Molecular Formula: C30H57NO10P-
• Molecular Weight: 622.7 g/mol
• InChI: InChI=1S/C30H58NO10P/c1-3-5-7-9-11-13-15-17-19-21-28(32)38-23-26(24-39-42(36,37)40-25-27(31)30(34)35)41-29(33)22-20-18-16-14-12-10-8-6-4-2/h26-27H,3-25,31H2,1-2H3,(H,34,35)(H,36,37)/p-1/t26-,27+/m1/s1
• InChIKey: RHODCGQMKYNKED-SXOMAYOGSA-M

DLPS Phospholipid: Specifications & Procurement

DLPS (1,2-Dilauroyl-sn-glycero-3-phospho-L-serine sodium salt; CAS 208757-51-1) is a synthetic anionic phospholipid featuring two saturated lauroyl (C12:0) fatty acid tails and an L-serine headgroup [1]. It is a key member of the phosphatidylserine (PS) class, distinct for its short acyl chains which confer a gel-to-liquid crystalline phase transition temperature (Tm) significantly below ambient conditions . This structural characteristic dictates its primary utility: forming highly fluid, thin bilayer membranes for fundamental biophysical studies of lipid-protein interactions, membrane asymmetry, and liposomal drug delivery research .

Short-chain PS (C12:0) for thin bilayer construction and membrane thickness-dependent studies

Membrane protein folding assays requiring tunable elasticity without collapsing folding pathways

Cation-responsive model membranes — Li⁺-induced crystallization is chain-length dependent

• [1] PubChem. (2025). 1,2-dilauroyl-sn-glycero-3-phosphoserine(1-). National Center for Biotechnology Information. CID 138147452. View Source

Why DLPS Cannot Be Replaced by DPPS or DSPS

Procurement decisions for phosphatidylserine lipids cannot rely on class-level substitution because the physicochemical and biological properties of this amphiphile class are governed almost entirely by the length and saturation of the acyl chains. While DLPS, DPPS (C16:0), and DSPS (C18:0) share an identical serine headgroup and negative charge profile, the variance in hydrocarbon tail length (C12 vs. C16/C18) directly and quantifiably alters membrane thickness, fluidity, phase behavior, and protein interaction kinetics. Substituting a longer-chain PS analog for DLPS without accounting for these variables will produce membranes with fundamentally different biophysical environments [1], potentially invalidating comparative studies, altering drug release profiles in liposomal formulations , and misrepresenting lipid-protein binding affinities.

! Chain length determines bilayer thickness: DLPS (C12:0) produces significantly thinner membranes than DPPS (C16:0) or DSPS (C18:0). Substitution alters membrane geometry and may invalidate hydrophobic mismatch experiments.

! Phase transition temperature (Tm) shifts: Different acyl chain lengths shift the gel-to-fluid transition. Using a longer-chain analog changes the physical state under identical temperature conditions.

! Li⁺-crystallization response is absent in DSPS: DLPS undergoes Li⁺-induced crystallization; DSPS does not. Replacing DLPS with DSPS eliminates this experimentally relevant phase behavior.

• [1] Fink, L., Steiner, A., Szekely, O., Szekely, P., & Raviv, U. (2019). Structure and Interactions between Charged Lipid Membranes in the Presence of Multivalent Ions. Langmuir, 35(30), 9694–9703. View Source

DLPS Quantitative Differentiation Guide

Lamellar Repeat Distance: DLPS vs DOPS

In a direct head-to-head comparative study using solution X-ray scattering, DLPS-based membranes exhibited a significantly tighter inter-bilayer repeat distance compared to DOPS-based membranes when exposed to multivalent ions [1]. This difference directly confirms that the C12:0 chain length of DLPS yields a measurably thinner and more compact lamellar phase than the C18:1 chains of DOPS.

Lamellar repeat distance

Head-to-head

DLPS/DLPC: D ≈ 4 nm
DOPS/DOPC: D ≈ 5 nm
~1 nm (20%) smaller

Supports membrane thickness-dependent studies; quantifiable design parameter

Measured by SAXS under multivalent ion conditions

Evidence Dimension	Lamellar repeat distance (D) of tightly coupled lipid bilayers
Target Compound Data	~4 nm
Comparator Or Baseline	DOPS/DOPC mixture, ~5 nm
Quantified Difference	Approximately 1 nm (20%) shorter repeat distance for DLPS/DLPC
Conditions	Mixed lipid bilayers (DLPS/DLPC or DOPS/DOPC) in the presence of multivalent ions, measured by solution X-ray scattering [1]

Why This Matters

This provides a structural basis for selecting DLPS over DOPS when modeling thin, highly curved membrane domains or when aiming to achieve tighter lipid packing in synthetic vesicles.

• [1] Fink, L., Steiner, A., Szekely, O., Szekely, P., & Raviv, U. (2019). Structure and Interactions between Charged Lipid Membranes in the Presence of Multivalent Ions. Langmuir, 35(30), 9694–9703. View Source

PagP Folding Kinetics: Fast Pathway Reduction

A direct comparative study of exogenous lipid incorporation into human erythrocytes revealed a stark kinetic difference between DLPS and DLPC. While both induce an initial shape change, DLPS is rapidly and selectively translocated to the inner membrane leaflet via an ATP-dependent flippase, a process not observed for DLPC [1]. This demonstrates that the serine headgroup, in combination with the short C12:0 chain, enables specific recognition and transport by cellular machinery.

PagP folding kinetics

Head-to-head

DLPS: selective reduction of fast folding rate
DLPE: abolishes fast pathway entirely

Enables independent tuning of the fast folding pathway for kinetic intermediate isolation

Fluorescence-monitored refolding in diC12:0PC liposomes, high LPR

Evidence Dimension	Cell morphology reversion time (echinocyte to discocyte)
Target Compound Data	DLPS-treated cells: 10–20 minutes
Comparator Or Baseline	DLPC-treated cells: half-life (t1/2) of ~8 hours
Quantified Difference	>24-fold faster initial reversion rate for DLPS
Conditions	Human erythrocytes incubated with sonicated unilamellar vesicles of exogenous lipid [1]

Why This Matters

This verifies DLPS as a functional substrate for aminophospholipid translocase (flippase), making it a critical tool for studying lipid asymmetry and membrane trafficking, whereas DLPC cannot substitute for these experiments.

• [1] Daleke, D. L., & Huestis, W. H. (1989). Erythrocyte morphology reflects the transbilayer distribution of incorporated phospholipids. Journal of Cell Biology, 108(4), 1375–1385. View Source

Li⁺-Induced Crystallization: DLPS vs DSPS

Coarse-grained molecular dynamics (CGMD) simulations of 256 molecules over 160 ns revealed that DLPS exhibits a uniquely brief liposomal phase compared to five other phospholipids [1]. This quantifiable difference in simulated metastability points to a distinct self-assembly pathway and energy landscape for DLPS, driven by its short C12:0 tails.

Li⁺-induced crystallization

Class-level

DLPS, DMPS: progressive crystallization upon LiCl addition
DSPS: no crystallization

Preferred substrate for Li⁺-membrane interaction research; chain-length-dependent transition

Qualitative presence/absence difference; X-ray diffraction of hydrated bilayers

Evidence Dimension	Liposome lifetime in 160 ns CGMD simulation
Target Compound Data	4 ns (occurring from 5.6–9.6 ns)
Comparator Or Baseline	DLPE (80 ns), DLiPE (32 ns), DOPS (124.8 ns), DOPE (24 ns), DLiPS (72 ns)
Quantified Difference	Lifetime is 8- to 31-fold shorter than comparators with longer or unsaturated chains
Conditions	CGMD simulation of 256 phospholipid molecules in water, starting from random configuration [1]

Why This Matters

This computational evidence demonstrates that DLPS has a strong thermodynamic drive to rapidly form stable planar bilayers rather than remain in a metastable liposomal state. This is a critical property for researchers seeking to create model membranes that equilibrate quickly into lamellar phases.

• [1] Sulaiman, S. N. S., & Amid, A. (2014). A Coarse-Grained Molecular Dynamics Simulation Using NAMD Package to Reveal Aggregation Profile of Phospholipids Self-Assembly in Water. Journal of Chemistry, 2014, 273084. View Source

Differential Stimulation of α-Synuclein Aggregation: DLPS but not DOPS Promotes Amyloid Formation

In a comparative study on the role of membrane stability in α-synuclein aggregation, DLPS was found to strongly stimulate aggregation, whereas DOPS did not [1]. This indicates that the lipid's ability to promote or template protein misfolding and aggregation is not solely dependent on the PS headgroup but is critically influenced by the physical properties of the bilayer, which are dictated by the fatty acid chains.

Evidence Dimension	Stimulation of α-synuclein aggregation
Target Compound Data	DLPS: Strong stimulation observed
Comparator Or Baseline	DOPS: No stimulation observed
Quantified Difference	Qualitative difference (present vs. absent), indicating a chain-length dependent effect
Conditions	In vitro assay with α-synuclein incubated with DLPS or DOPS vesicles [1]

Why This Matters

This evidence highlights DLPS as a specific and necessary reagent for constructing in vitro models of synucleinopathies. Substitution with DOPS or other PS analogs would not recapitulate the aggregation-promoting environment and would lead to false-negative results in mechanistic studies.

• [1] O'Leary, E. I., & Lee, J. C. (2021). Membrane Remodeling and Stimulation of Aggregation Following α-Synuclein Adsorption to Phosphotidylserine Vesicles. The Journal of Physical Chemistry B, 125(6), 1582-1594. View Source

DLPS Application Scenarios

Membrane Thickness Control in SAXS/SANS

Based on the direct evidence that DLPS is a rapid substrate for aminophospholipid translocase, while DLPC is not [1], this compound is uniquely suited for protocols measuring or manipulating membrane asymmetry. Researchers can rely on DLPS to track ATP-dependent transport to the inner leaflet of cell membranes, making it an essential procurement choice for studies on erythrocyte morphology, apoptosis signaling (PS exposure), and lipid transporter function. Using a generic PS analog may not guarantee the same recognition or kinetic profile by flippase enzymes.

Membrane Protein Folding Pathway Partitioning

The specific, chain-length-dependent ability of DLPS to stimulate α-synuclein aggregation, in contrast to DOPS which does not [1], makes DLPS a non-substitutable component for building in vitro membrane models for Parkinson's disease research. Procurement of DLPS is mandatory for laboratories seeking to faithfully reproduce the lipid environment that promotes the formation of toxic amyloid species, enabling accurate mechanistic and drug-screening studies.

Li⁺-Responsive Model Bilayers

The combined evidence that DLPS forms bilayers with a ~4 nm lamellar repeat distance (vs. ~5 nm for DOPS) [1] and has a gel-to-liquid crystalline transition temperature well below standard experimental temperatures , confirms its utility in creating thin, fluid membranes. This scenario is critical for researchers studying transmembrane proteins with short hydrophobic domains or for those requiring a membrane environment that closely mimics the disordered, fluid phase for drug interaction studies. Longer-chain analogs like DPPS or DSPS would create thicker, less fluid bilayers, altering the experimental conditions.

Liposomal Formulation R&D for Controlled-Release Kinetics

The short C12:0 chain length of DLPS is known to create 'thinner membranes/walls' in liposomal formulations [1]. This property, combined with its rapid translocation dynamics in biological systems, makes DLPS a strategic ingredient for engineering drug delivery vehicles where enhanced permeability or a faster rate of membrane fusion and cargo release is desired. Procurement of DLPS, as opposed to higher-Tm analogs like DPPS or DSPS, allows formulators to tune the kinetic stability of liposomes for specific release profiles.

Application

Selection Property

Validation Focus

Membrane thickness studies (SAXS/SANS)

Short C12:0 chain yields thinner bilayers and smaller lamellar repeat distance

Lamellar repeat distance by SAXS under controlled ion conditions

Membrane protein folding pathway partitioning

Selective modulation of PagP fast folding pathway vs. DLPE

Folding kinetics by tryptophan fluorescence in diC12:0PC liposomes

Li⁺-responsive model bilayers

Li⁺-induced crystallization in short-chain PS (DLPS, DMPS) only

Wide-angle X-ray diffraction of hydrated PS bilayers with LiCl

• [1] Fink, L., Steiner, A., Szekely, O., Szekely, P., & Raviv, U. (2019). Structure and Interactions between Charged Lipid Membranes in the Presence of Multivalent Ions. Langmuir, 35(30), 9694–9703. View Source